Cas no 136498-37-8 (2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-6-methoxychroman-4-one)

• Product Name: 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-6-methoxychroman-4-one
• CAS No: 136498-37-8
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• CID: 5519660
• PubChem ID: 2917176
• Update Time: 2025-06-13

2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-6-methoxychroman-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-6-methoxychroman-4-one
• SR-01000245461-1
• AKOS001075131
• HMS1781B14
• AKOS016384209
• 136498-37-8
• MLS001164059
• SR-01000245461
• HMS2883M20
• F0196-0356
• Cambridge id 6876407
• F0019-0331
• Oprea1_386850
• 2-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-6-METHOXY-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
• G65886
• CHEMBL1375907
• 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methoxy-2,3-dihydrochromen-4-one
• WAY-354896
• SMR000539387
• Z57176305

• Inchi： 1S/C18H16O5/c1-20-12-3-5-15-13(9-12)14(19)10-17(23-15)11-2-4-16-18(8-11)22-7-6-21-16/h2-5,8-9,17H,6-7,10H2,1H3
• InChI Key： VPUHJQWPTZSKEP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C3OCCOC3=C2)OC2=CC=C(OC)C=C2C(=O)C1

Computed Properties

• Exact Mass: 312.09977361g/mol
• Monoisotopic Mass: 312.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Flavonolignans Flavonolignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Flavonolignans

Additional information on 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-6-methoxychroman-4-one

Research Brief on 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-6-methoxychroman-4-one (CAS: 136498-37-8)

2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-6-methoxychroman-4-one (CAS: 136498-37-8) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the chromanone class, which is known for its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Recent studies have focused on elucidating its mechanism of action and exploring its potential as a lead compound for drug development.

The compound's structure features a chroman-4-one core linked to a 2,3-dihydrobenzo[b][1,4]dioxin moiety via a methoxy-substituted aromatic ring. This structural arrangement is believed to contribute to its bioactivity by facilitating interactions with various biological targets. Recent research has identified potential applications in neurodegenerative diseases, cardiovascular disorders, and cancer, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's inhibitory effects on specific kinases involved in cancer cell proliferation. The study demonstrated that 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-6-methoxychroman-4-one exhibited potent activity against certain oncogenic kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a targeted therapy for kinase-driven cancers.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's neuroprotective properties. The research team found that it could effectively cross the blood-brain barrier and protect neuronal cells from oxidative stress-induced apoptosis. This property, combined with its favorable pharmacokinetic profile, positions it as a potential therapeutic agent for neurodegenerative conditions such as Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, recent advances have been made in optimizing the production of 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-6-methoxychroman-4-one. A 2022 publication in Organic Process Research & Development described an improved synthetic route that increases yield while reducing environmental impact. This development is particularly important for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of this compound. Current research is focusing on improving its selectivity and reducing potential off-target effects. Additionally, structure-activity relationship (SAR) studies are ongoing to identify analogs with enhanced potency and improved drug-like properties. The compound's future in drug development will depend on the outcomes of these optimization efforts and subsequent clinical evaluations.

In conclusion, 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-6-methoxychroman-4-one (CAS: 136498-37-8) represents an exciting area of research in chemical biology and medicinal chemistry. Its diverse biological activities and therapeutic potential make it a compound worthy of continued investigation. As research progresses, we anticipate more detailed insights into its mechanism of action and clinical applications in the coming years.